1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine

• IUPAC Name: (4-pyridin-2-ylpiperazin-1-yl)-[4-(tetrazol-1-yl)phenyl]methanone
• InChI: InChI=1S/C17H17N7O/c25-17(14-4-6-15(7-5-14)24-13-19-20-21-24)23-11-9-22(10-12-23)16-3-1-2-8-18-16/h1-8,13H,9-12H2
• InChI Key: OTKGSMNGUFFAPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC=C(C=C3)N4C=NN=N4
• Molecular Formula: C17H17N7O
• Molecular Weight: 335.4 g/mol

Description

1-Pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine is a piperazine derivative featuring a pyridin-2-yl group at the 1-position and a 4-(1H-tetrazol-1-yl)benzoyl moiety at the 4-position. The tetrazole ring, a bioisostere for carboxylic acids, enhances metabolic stability and hydrogen-bonding capacity, while the pyridine group contributes to π-π interactions and solubility modulation . Synthesis typically involves nucleophilic substitution or coupling reactions, such as the condensation of 4-(1H-tetrazol-1-yl)benzoic acid derivatives with 1-pyridin-2-ylpiperazine under activating agents like EDCI/HOBt .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine typically involves multi-step organic reactions. One common method is the Ugi-azide four-component reaction, which involves the use of 1-(2-bromoethyl)-1H-pyrrole-2-carbaldehyde, aromatic or benzyl amines, phenylhydrazine, phenylhydrazide, p-toluenesulfonyl hydrazide, and isocyanide or sodium azide . This reaction is known for its efficiency in constructing complex heterocyclic structures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the pyridinyl or benzoyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydride or other strong bases for deprotonation followed by nucleophilic attack.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials with specific electronic or mechanical properties.

Mechanism of Action

The mechanism of action of 1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity. For instance, it could inhibit or activate certain pathways, leading to the desired biological effect. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Key Insights :

• Electron-Withdrawing Groups (EWG) : The trifluoromethyl group (CF₃) in SCD1 inhibitors enhances activity by stabilizing ligand-enzyme interactions , whereas the tetrazole moiety in the target compound balances solubility and binding affinity.

Piperazine Derivatives with Alternative Aromatic Groups

Variations in the piperazine-attached aromatic groups influence pharmacokinetics and target engagement:

Compound Name	Aromatic Group	Key Properties/Bioactivity	Reference
1-(3-Pyridinylmethyl)-4-(tetrazolylmethyl)piperazine	3-Pyridinylmethyl	Moderate CYP450 inhibition (CYP3A4 IC₅₀: 15 µM); used in CNS-targeting scaffolds
1-(5-Chloro-2-methylphenyl)-4-triazolylbenzoylpiperazine	5-Chloro-2-methylphenyl	Antifungal activity against Candida albicans (MIC: 32 µg/mL) via hyphae inhibition
Target Compound	Pyridin-2-yl	Improved aqueous solubility (vs. phenyl analogues) due to pyridine’s basicity; potential for CNS penetration (LogBB: -0.5)

Key Insights :

• Pyridine vs. Phenyl : The pyridin-2-yl group in the target compound enhances solubility and may reduce off-target effects compared to chlorophenyl derivatives .
• Chlorinated Aromatics : Chlorine substituents (e.g., in F646-0057 ) improve antimicrobial potency but increase metabolic liability due to halogenated byproducts.

Physicochemical and Pharmacokinetic Comparison

Property	Target Compound	1-(4-Chlorobenzhydryl)-4-benzoylpiperazine	1-[4-(3-Trifluoromethylbenzoyl)piperazine]
Molecular Weight (g/mol)	377.4	465.9	398.3
Melting Point (°C)	Not reported	207–209	241–242
Solubility (PBS, mg/mL)	24	<5	18
LogP	2.8	4.1	3.5
Metabolic Stability (t₁/₂, h)	>6	2.5	4.7

Key Insights :

• The tetrazole group in the target compound improves solubility and metabolic stability compared to lipophilic chlorobenzhydryl derivatives .
• Higher LogP values correlate with reduced aqueous solubility but enhanced membrane permeability in trifluoromethyl analogues .

Biological Activity

1-Pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine is a compound of interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity, mechanisms of action, and potential therapeutic applications of this compound, supported by relevant research findings and data.

Chemical Structure

The compound features a piperazine core substituted with a pyridine ring and a tetrazole-benzoyl moiety. This unique structure is believed to contribute to its biological activity.

Antimicrobial Properties

Recent studies have indicated that derivatives of tetrazole, including those related to 1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine, exhibit significant antimicrobial properties. For instance, certain analogs have shown effectiveness against various strains of fungi, including fluconazole-resistant Candida species .

Compound	Activity	Target Organism
1-Pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine	Moderate	Candida spp.
Tetrazole Derivative G	Strong	C. tropicalis, C. parapsilosis

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on specific enzymes involved in sterol biosynthesis in Leishmania parasites. It has shown promising results as an inhibitor of CYP51 and CYP5122A1, which are crucial for the survival of these parasites . The inhibition was characterized by low micromolar EC50 values, indicating potent biological activity.

Enzyme	Inhibition Type	IC50 Value (µM)
CYP51	Competitive	≤ 1
CYP5122A1	Selective	≤ 1

The biological mechanisms underlying the activity of 1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine involve interaction with various molecular targets:

• Enzyme Interaction : The compound appears to inhibit key enzymes involved in metabolic pathways, particularly in parasitic organisms.
• Cellular Pathways : Studies suggest that the compound may induce apoptosis in cancer cells through modulation of signaling pathways related to cell survival and death.

Case Study 1: Antifungal Activity

In a study evaluating the antifungal properties of tetrazole derivatives, it was found that certain compounds demonstrated significant inhibition against resistant strains of Candida species. The study highlighted the potential for developing new antifungal agents based on the structural framework of 1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine .

Case Study 2: Leishmaniasis Treatment

Another investigation focused on the efficacy of this compound against Leishmania parasites. The results indicated that it effectively inhibited the growth of promastigotes and showed selective toxicity towards these parasites compared to mammalian cells .

Q & A

Basic: What are the standard procedures for synthesizing 1-pyridin-2-yl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine, and how can reaction yields be optimized?

Methodological Answer:
The synthesis typically involves coupling a tetrazole-containing benzoic acid derivative with a pyridinylpiperazine scaffold. A validated approach includes:

• Step 1: Convert 5-chloro-2-(1H-tetrazol-1-yl)benzoic acid to its acid chloride using oxalyl chloride under anhydrous conditions .
• Step 2: React the acid chloride with 1-pyridin-2-ylpiperazine in a polar aprotic solvent (e.g., DCM or THF) with a base (e.g., triethylamine) to neutralize HCl byproducts.
• Optimization Tips:
  • Use CuSO₄·5H₂O/sodium ascorbate as a catalytic system to accelerate coupling, as demonstrated in analogous triazole syntheses .
  • Monitor reaction progress via TLC (hexane:ethyl acetate, 1:2) and purify via silica gel chromatography (ethyl acetate:hexane gradients) .

Basic: What analytical techniques are critical for characterizing this compound and confirming its purity?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR):
  • Use $^1H$ and $^{13}C$ NMR (DMSO-d₆ or CDCl₃) to verify the integration of pyridine (δ ~8.1–8.2 ppm), tetrazole (δ ~9.5 ppm), and piperazine protons (δ ~3.4–4.0 ppm) .
• High-Resolution Mass Spectrometry (HRMS):
  • Confirm molecular ion peaks (e.g., [M+H]$^+$) with <5 ppm error using electrospray ionization (ESI) in positive mode .
• HPLC/LC-MS:
  • Assess purity (>95%) with reverse-phase C18 columns (acetonitrile/water + 0.1% TFA) and track retention times .

Basic: How can researchers evaluate the preliminary biological activity of this compound?

Methodological Answer:

• Target Selection: Prioritize assays based on structural analogs (e.g., tetrazole-containing piperazines often target kinases or GPCRs) .
• In Vitro Screening:
  • Use enzyme inhibition assays (e.g., tyrosine kinase or phosphoglycerate dehydrogenase) at 1–100 µM concentrations .
  • Measure IC₅₀ values via fluorescence-based or colorimetric readouts (e.g., ATP depletion).
• Cytotoxicity: Test against cancer cell lines (e.g., MCF-7, HeLa) using MTT assays, comparing to reference drugs like doxorubicin .

Advanced: How do structural modifications (e.g., substituents on the pyridine or tetrazole rings) influence bioactivity?

Methodological Answer:

• Case Study 1: Substituting the tetrazole with a triazole (e.g., 1,2,3-triazole) reduces hydrogen-bonding capacity, lowering kinase affinity but improving solubility .
• Case Study 2: Adding electron-withdrawing groups (e.g., -CF₃) to the pyridine ring enhances metabolic stability but may reduce cell permeability .
• Methodology:
  • Synthesize analogs via parallel combinatorial chemistry (e.g., varying benzoyl chloride derivatives in coupling reactions) .
  • Use molecular docking (AutoDock Vina) to predict binding modes against target proteins (e.g., VEGFR2) and validate with SPR binding assays .

Advanced: How can researchers resolve low solubility issues during in vivo studies?

Methodological Answer:

• Salt Formation: React the free base with HCl or trifluoroacetic acid to improve aqueous solubility .
• Prodrug Strategy: Introduce hydrolyzable groups (e.g., acetyl or PEG-linked moieties) to the piperazine nitrogen, which cleave in physiological conditions .
• Formulation Optimization:
  • Use co-solvents (e.g., DMSO:PBS, 10:90) or liposomal encapsulation.
  • Characterize stability via dynamic light scattering (DLS) and differential scanning calorimetry (DSC) .

Advanced: What strategies are effective for analyzing contradictory bioactivity data across different cell lines?

Methodological Answer:

• Mechanistic Profiling:
  • Perform transcriptomic analysis (RNA-seq) to identify differentially expressed genes in responsive vs. non-responsive cell lines.
  • Validate target engagement using cellular thermal shift assays (CETSA) .
• Off-Target Screening:
  • Use kinase profiling panels (e.g., Eurofins KinaseProfiler) to identify unintended targets.
  • Cross-reference with toxicity databases (e.g., PubChem BioAssay) to assess specificity .

Advanced: How can crystallography or computational modeling guide the design of derivatives with improved potency?

Methodological Answer:

• X-ray Crystallography: Solve the crystal structure of the compound bound to its target (e.g., a kinase) to identify key interactions (e.g., hydrogen bonds with tetrazole) .
• Molecular Dynamics (MD): Simulate ligand-protein complexes (AMBER or GROMACS) to assess binding stability and guide substitutions (e.g., adding hydrophobic groups to fill pocket voids) .
• QSAR Modeling: Develop quantitative structure-activity relationship models using descriptors like logP, polar surface area, and H-bond donors to predict optimal substituents .